3-O-Benzyl Estetrol 17-Acetate
3-O-Benzyl Estetrol 17-Acetate
Brand Name:
Vulcanchem
CAS No.:
690996-24-8
VCID:
VC0118790
InChI:
InChI=1S/C27H32O5/c1-16(28)32-26-25(30)24(29)23-22-10-8-18-14-19(31-15-17-6-4-3-5-7-17)9-11-20(18)21(22)12-13-27(23,26)2/h3-7,9,11,14,21-26,29-30H,8,10,12-13,15H2,1-2H3/t21-,22-,23-,24-,25-,26-,27+/m1/s1
SMILES:
CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C)O)O
Molecular Formula:
C₂₇H₃₂O₅
Molecular Weight:
436.54
3-O-Benzyl Estetrol 17-Acetate
CAS No.: 690996-24-8
Reference Standards
VCID: VC0118790
Molecular Formula: C₂₇H₃₂O₅
Molecular Weight: 436.54
| CAS No. | 690996-24-8 |
|---|---|
| Product Name | 3-O-Benzyl Estetrol 17-Acetate |
| Molecular Formula | C₂₇H₃₂O₅ |
| Molecular Weight | 436.54 |
| IUPAC Name | [(8R,9S,13S,14S,15R,16R,17S)-15,16-dihydroxy-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C27H32O5/c1-16(28)32-26-25(30)24(29)23-22-10-8-18-14-19(31-15-17-6-4-3-5-7-17)9-11-20(18)21(22)12-13-27(23,26)2/h3-7,9,11,14,21-26,29-30H,8,10,12-13,15H2,1-2H3/t21-,22-,23-,24-,25-,26-,27+/m1/s1 |
| SMILES | CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C)O)O |
| Synonyms | (15α,16α,17β)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate; (15α,16α,17β)-3-(Benzyloxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate; |
| PubChem Compound | 71313816 |
| Last Modified | Nov 11 2021 |
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